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The table below summarizes available data on 2-(Perfluorodecyl)ethanol and other FTOHs.

2-(Perfluorodecyl)ethanol

Property/Aspect 6:2 FTOH 8:2 FTOH
PEIYIASP (10:2 FTOH)

Molecular C12HsF210 [1] CsHsF130 [2] Information missing

Formula

General Formula  F(CF2)10(CH2)20H (inferred)

Key
Toxicokinetics

Information missing; expected
to be metabolized to PFCAs
like other FTOHS.

Repeated-Dose Information missing

Toxicity

F(CF2)6(CH2)20H [3]

Rapidly absorbed,
distributed, and
metabolized.
Metabolites include

PFHxA and 5:3 acid [2].

NOAEL (Mice): 25
mg/kg/day (males), 5
mg/kg/day (females).
Effects at higher doses
on liver, body weight,

F(CF2)s(CH2)20H [3]

Rapidly absorbed and
eliminated (plasma t1/
2: 1.1-1.7 hrs in rats).
Metabolites include
PFOA and 7:3-FTA [4].

Information missing
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2-(Perfluorodecyl)ethanol

Property/Aspect

(10:2 FTOH)

6:2 FTOH

8:2 FTOH

Reproductive &
Developmental
Toxicity

Metabolite
Toxicity

Primary
Concerns

Information missing

Information missing; expected
to form PFCAs like PFDA.

High persistence due to
strong C-F bonds [1].

Potential to degrade into
persistent, toxic long-chain

PFCAs like PFDA.

and red/white blood
cells [5].

Reproductive NOAEL.:

>100 mg/kg/day.
Offspring NOAEL: 25
mg/kg/day. Not a
selective reproductive
toxicant [5].

Metabolite PFHXA
shows less concern
than PFOA. Another
metabolite, 5:3 acid, is
bioaccumulative [2].

Systemic toxicity (liver,
hematology). Complex
metabolism produces a
bioaccumulative
intermediate (5:3 acid)

2.

Information missing

Metabolite PFOAis a
known carcinogen
with developmental
toxicity and a long
half-life, especially in
male rats [4].

Rapid metabolism to
PFOA, a substance
with carcinogenic and
toxic effects [4].

Detailed Experimental Data and Protocols

For your research, here are the key experimental findings and methodologies from the literature on shorter-

chain FTOHs.

Toxicokinetics and Metabolism

¢ Finding for 8:2 FTOH: In a study on Sprague-Dawley rats, 8:2 FTOH was rapidly absorbed and
eliminated after a single oral dose, with a plasma half-life of 1.1 to 1.7 hours. It was metabolized into
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Perfluorooctanoic Acid (PFOA) and 7:3-fluorotelomer acid (7:3-FTA). Notably, the half-life of the
PFOA metabolite was much longer (198-353 hours in males) [4].

¢ Protocol: Male and female rats were administered a single dose of 8:2 FTOH via gavage or IV.
Plasma concentrations of 8:2 FTOH and its metabolites were measured over time to determine
toxicokinetic parameters. Tissues (liver, kidney, brain) were also analyzed for chemical distribution [4].

Repeated-Dose and Reproductive Toxicity

¢ Finding for 6:2 FTOH: An oral gavage study in CD-1 mice established a No-Observed-Adverse-
Effect Level (NOAEL) for systemic toxicity of 25 mg/kg/day for males and 5 mg/kg/day for females.
Effects at higher doses (100 mg/kg/day) included impacts on the liver, body weight, and nutritional
parameters. 6:2 FTOH was not found to be a selective reproductive toxicant [5].

¢ Protocol: Mice were administered 6:2 FTOH orally once daily at doses of 1, 5, 25, or 100 mg/kg/day.
The study evaluated systemic toxicity (clinical observations, body weight, hematology, clinical
chemistry, histopathology) and reproductive toxicity (mating, gestation, litter viability, and offspring
development) [5].

Degradation Pathways and Environmental Fate

¢ Finding: A theoretical study on the degradation of FTOHSs (like 4:2, 6:2, and 8:2) by hydroxyl radicals
(*OH) in Advanced Oxidation Processes (AOPs) showed that *OH preferentially abstracts H atoms
from the 3-carbon. However, the strong C-F bonds resist breakage, leading to low defluorination
efficiency. This results in transformation products, but not complete mineralization [3].

e Protocol: This study used quantum chemical calculations and direct dynamic methods. Geometries
of reactants, transition states, and products were calculated at the M06-2X/6-31+G(d,p) level with an
SMD solvation model for water. Rate constants were computed using transition state theory [3].

Analytical Method for FTOHs

For your own research, here is a rapid analytical method for detecting FTOHs:

e Protocol: Analysis can be performed using GC-MS with a Low-Pressure Gas Chromatography
(LPGC) Rtx-200 column. This method reduces runtime to under 4 minutes and helium consumption
by 60% compared to conventional GC-MS. A 1 pL split injection (5:1 ratio) is used with a helium
carrier gas flow of 0.9 mL/min and a temperature program from 35°C to 280°C [6].
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Knowledge Gaps and Research Implications

The most significant finding is the lack of specific toxicological data for 2-(Perfluorodecyl)ethanol. Its

longer perfluorinated chain suggests two critical considerations for your research:

¢ Increased Persistence: The compound is likely even more resistant to environmental and metabolic

degradation than 6:2 or 8:2 FTOH [3] [1].
¢ Potential for Long-Chain PFCA Formation: Its degradation would likely produce long-chain
perfluorocarboxylic acids like PFDA. These are stable, bioaccumulative, and associated with serious

toxicity, including liver and immune system effects [7].

The diagram below illustrates the general environmental and metabolic transformation pathway shared by

FTOHs, and highlights the key knowledge gap for 10:2 FTOH.

Key Gap For Toxicity Data
—2_FTOH Not Available

Metabolism
or Degradation

FTOH
(e.g., 6:2, 8:2,10:2)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.scbt.com/p/2-perfluorodecyl-ethanol-865-86-1?srsltid=AfmBOoryOakFDjFr85wMg7vLGgvULb3rdcTwZwg5GpU2ryJBnabs_ykD
https://www.sciencedirect.com/science/article/abs/pii/S0278691520300983
https://www.sciencedirect.com/science/article/abs/pii/S0957582025011346
https://pmc.ncbi.nlm.nih.gov/articles/PMC6728797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5598097/
https://www.restek.com/global/en/articles/fast-analysis-of-fluorotelomer-alcohols?srsltid=AfmBOopcgYWpaw56dwwBgPh1Wsz8gVdR-lhRXED76trz_xrzJhPSBhpb
https://ntp.niehs.nih.gov/research/topics/pfas
https://www.smolecule.com/products/b773546#2-perfluorodecyl-ethanol-vs-other-fluorotelomer-alcohols-toxicity
https://www.smolecule.com/products/b773546#2-perfluorodecyl-ethanol-vs-other-fluorotelomer-alcohols-toxicity
https://www.smolecule.com/products/b773546#2-perfluorodecyl-ethanol-vs-other-fluorotelomer-alcohols-toxicity
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s773546?utm_src=pdf-bulk
https://www.smolecule.com/products/s773546?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s773546?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

